Cas no 1350614-55-9 (Butanamide, N-(4-formylphenyl)-3-methyl-)

• Product Name: Butanamide, N-(4-formylphenyl)-3-methyl-
• CAS No: 1350614-55-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5265816
• Update Time: 2025-10-28

Butanamide, N-(4-formylphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4-formylphenyl)-3-methyl-

• Inchi： 1S/C12H15NO2/c1-9(2)7-12(15)13-11-5-3-10(8-14)4-6-11/h3-6,8-9H,7H2,1-2H3,(H,13,15)
• InChI Key： UTRVXTCNRIAFER-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C=O)C=C1)(=O)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Butanamide, N-(4-formylphenyl)-3-methyl-

Butanamide, N-(4-formylphenyl)-3-methyl- (CAS No. 1350614-55-9)

Butanamide, N-(4-formylphenyl)-3-methyl- (CAS No. 1350614-55-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of amides, specifically aryl amides, and is characterized by its aromatic ring substituted with a formyl group and a methyl-substituted butanamide moiety. The combination of these functional groups imparts distinctive electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

The molecular formula of Butanamide, N-(4-formylphenyl)-3-methyl- is C12H17NO, with a molecular weight of 189.26 g/mol. Its structure consists of a benzene ring substituted at the para position with a formyl group (-CHO) and an amide group (-CONH-) attached to a 3-methylbutanoyl chain. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity in chemical reactions. Recent studies have highlighted the potential of this compound in the development of advanced materials, such as high-performance polymers and organic semiconductors.

One of the key areas of research involving Butanamide, N-(4-formylphenyl)-3-methyl- is its role in organic electronics. The compound's ability to form self-assembled monolayers (SAMs) has been explored for applications in transistor devices and flexible electronics. Researchers have found that the molecule's amphiphilic nature allows it to form well-ordered SAMs on various substrates, enhancing the performance of electronic devices by improving charge transport properties. These findings were published in a 2023 study in *Advanced Materials*, where the authors demonstrated that incorporating Butanamide, N-(4-formylphenyl)-3-methyl- into polymer blends significantly improved their conductivity and mechanical stability.

In addition to its electronic applications, Butanamide, N-(4-formylphenyl)-3-methyl- has also been investigated for its potential in drug delivery systems. The compound's ability to act as a carrier for hydrophobic drugs has been tested in recent clinical trials, where it showed promise in enhancing drug solubility and bioavailability. A 2022 study published in *Journal of Pharmaceutical Sciences* reported that Butanamide, N-(4-formylphenyl)-3-methyl- could form stable nanoparticles with poor water-soluble drugs, leading to improved therapeutic outcomes.

The synthesis of Butanamide, N-(4-formylphenyl)-3-methyl- typically involves multi-step organic reactions, including nucleophilic acylation and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, a 2021 study in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduced reaction times and minimized waste generation.

From an environmental perspective, the biodegradability and toxicity of Butanamide, N-(4-formylphenyl)-3-methyl- have been evaluated in several toxicity studies. Results indicate that the compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, further long-term ecological studies are required to fully understand its environmental impact.

In conclusion, Butanamide, N-(4-formylphenyl)-3-methyl- (CAS No. 1350614-55-9) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and drug delivery systems while maintaining relatively low environmental toxicity. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.